N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide

• IUPAC Name: N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide
• InChI: InChI=1S/C14H19ClN2O3/c1-19-10-11-8-17(9-11)14(18)16-5-6-20-13-4-2-3-12(15)7-13/h2-4,7,11H,5-6,8-10H2,1H3,(H,16,18)
• InChI Key: XNWNQGAZGKYVMG-UHFFFAOYSA-N
• Canonical SMILES: COCC1CN(C1)C(=O)NCCOC2=CC(=CC=C2)Cl
• Molecular Formula: C14H19ClN2O3
• Molecular Weight: 298.76 g/mol

Description

N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide is a synthetic organic compound with potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. This compound features a unique structure that includes a chlorophenoxy group, an azetidine ring, and a carboxamide functional group, which contribute to its diverse chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

• Preparation of 3-chlorophenoxyethylamine: : This intermediate can be synthesized by reacting 3-chlorophenol with ethylene oxide under basic conditions to form 3-chlorophenoxyethanol, which is then converted to 3-chlorophenoxyethylamine through a reaction with ammonia or an amine.

• Formation of the azetidine ring: : The azetidine ring can be constructed by reacting 3-chlorophenoxyethylamine with an appropriate azetidine precursor, such as 3-(methoxymethyl)azetidine, under acidic or basic conditions to facilitate ring closure.

• Introduction of the carboxamide group: : The final step involves the acylation of the azetidine ring with a carboxylic acid derivative, such as an acid chloride or anhydride, to form the desired carboxamide.

Industrial Production Methods

Industrial production of N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow synthesis, catalytic processes, and green chemistry principles may be employed to enhance efficiency and reduce waste.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized at the methoxymethyl group or the azetidine ring, leading to the formation of corresponding oxides or ketones.

Reduction: Reduction reactions can target the carboxamide group, converting it to an amine or alcohol.

Substitution: The chlorophenoxy group can participate in nucleophilic aromatic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Hydrolysis: The carboxamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄), chromium trioxide (CrO₃), and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be employed in substitution reactions.

Hydrolysis: Acidic conditions (e.g., hydrochloric acid, HCl) or basic conditions (e.g., sodium hydroxide, NaOH) are used for hydrolysis.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce amines or alcohols. Substitution reactions typically result in the replacement of the chlorine atom with the nucleophile.

Scientific Research Applications

N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in designing molecules with specific biological activities.

Pharmacology: It can be used to study the interactions with various biological targets, including enzymes and receptors, to understand its pharmacokinetics and pharmacodynamics.

Materials Science: The compound’s chemical properties may be exploited in the development of new materials, such as polymers or coatings, with specific functionalities.

Biological Research: It can serve as a tool compound to investigate cellular processes and pathways, providing insights into its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific biological context and the compound’s structural features.

Comparison with Similar Compounds

Similar Compounds

N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide: shares structural similarities with other azetidine derivatives and phenoxyethyl compounds.

3-chlorophenoxyethylamine: A precursor in the synthesis of the target compound, also used in various chemical reactions.

Azetidine-1-carboxamide: A simpler analog that lacks the phenoxyethyl and methoxymethyl groups.

Uniqueness

The uniqueness of N-[2-(3-chlorophenoxy)ethyl]-3-(methoxymethyl)azetidine-1-carboxamide lies in its combination of functional groups, which confer distinct chemical properties and reactivity. This makes it a versatile compound for various applications in scientific research and industrial processes.